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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1199909 Get Quote

For laboratory personnel engaged in research and development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of CP-339818, a

non-peptide inhibitor of Kv1.3 and Kv1.4 voltage-gated potassium channels. The following

information is synthesized from safety data sheets and chemical properties to ensure that

researchers, scientists, and drug development professionals can manage this compound

responsibly.

Chemical and Safety Data
Adherence to safety protocols is paramount when handling CP-339818. The compound,

identified by CAS No. 478341-55-8, presents several hazards.[1] It is harmful if swallowed

(Acute toxicity, oral - Category 4), causes skin irritation (Category 2), and leads to serious eye

irritation (Category 2A).[1] The following table summarizes key data for CP-339818
hydrochloride:
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Property Value Reference

Molecular Formula C₂₁H₂₅ClN₂ [1]

Molecular Weight 340.89 g/mol [1]

CAS Number 478341-55-8 [1]

Appearance Powder [2]

Solubility

Soluble to 20 mM in water.[2]

Slightly soluble in Ethanol (0.1-

1 mg/ml).

[3]

Storage (Powder) -20°C for 3 years. [2]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture).

[1][4]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

[1]

Precautionary Statements

P264, P270, P280,

P302+P352, P330,

P362+P364, P501

[1]

Experimental Protocols: Spill and Exposure
Management
In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate

risks.

Accidental Release Measures:

Should a spill occur, it is crucial to prevent further leakage if it is safe to do so.[1] Personnel

should wear full personal protective equipment (PPE), including self-contained breathing

apparatus, and ensure adequate ventilation.[1] Spilled solutions should be absorbed with a
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finely-powdered, liquid-binding material such as diatomite.[1] Following absorption, surfaces

and equipment must be decontaminated by scrubbing with alcohol.[1] All contaminated

materials must be disposed of according to the disposal procedures outlined below.[1]

First-Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough rinsing. Remove contact lenses if present. A physician should be called

promptly.[1]

Skin Contact: Wash the affected area thoroughly with plenty of soap and water.[1]

Contaminated clothing and shoes should be removed, and a physician should be consulted.

[1]

Ingestion: The mouth should be washed out with water. Do NOT induce vomiting. A physician

must be called.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, cardiopulmonary

resuscitation (CPR) may be administered, but mouth-to-mouth resuscitation should be

avoided.[1]

Disposal Workflow
The proper disposal of CP-339818 must be conducted in accordance with local, state, and

federal regulations.[1] The following logical workflow provides a procedural guide for the safe

disposal of this compound, from initial handling to final disposition.
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Preparation

Waste Collection

Disposal

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Segregate CP-339818 Waste
(Solid and Liquid)

Handle Waste

Work in a Ventilated Area
(e.g., Fume Hood)

Use a Designated, Labeled,
and Sealed Waste Container

Place in

Consult Institutional and
Local Hazardous Waste Regulations

Store for

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Follow

Maintain Disposal Records
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CP-339818 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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